Cas no 25925-01-3 (1,3-Dioxane,2,5-bis(1-methylethyl)-, trans-)
25925-01-3 structure
Product Name:1,3-Dioxane,2,5-bis(1-methylethyl)-, trans-
CAS No:25925-01-3
MF:C10H20O2
MW:172.264603614807
CID:269239
PubChem ID:141251
Update Time:2025-04-19
1,3-Dioxane,2,5-bis(1-methylethyl)-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane,2,5-bis(1-methylethyl)-, trans-
- 2,5-di(propan-2-yl)-1,3-dioxane
- 25925-01-3
- SCHEMBL15791000
- SCHEMBL19979162
- DTXSID90948841
- trans-2,5-Diisopropyl-1,3-dioxane
- cis-2-isopropyl-5-isopropyl-1,3-dioxane
- cis-2,5-Diisopropyl-1,3-dioxane
- 25925-00-2
-
- Inchi: 1S/C10H20O2/c1-7(2)9-5-11-10(8(3)4)12-6-9/h7-10H,5-6H2,1-4H3
- InChI Key: YAISJNQHUBKIPN-UHFFFAOYSA-N
- SMILES: O1C(C(C)C)OCC(C1)C(C)C
Computed Properties
- Exact Mass: 172.146
- Monoisotopic Mass: 172.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 0.893
- Boiling Point: 212.7°C at 760 mmHg
- Flash Point: 77.9°C
- Refractive Index: 1.425
1,3-Dioxane,2,5-bis(1-methylethyl)-, trans- Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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